Cas no 1379315-47-5 (1-Methyl-1H-indole-6-carboxamide)

• Product Name: 1-Methyl-1H-indole-6-carboxamide
• CAS No: 1379315-47-5
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 4821292
• Update Time: 2025-07-21

1-Methyl-1H-indole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-indole-6-carboxamide
• 1-methylindole-6-carboxamide

• Inchi： 1S/C10H10N2O/c1-12-5-4-7-2-3-8(10(11)13)6-9(7)12/h2-6H,1H3,(H2,11,13)
• InChI Key： RWRGPXWEFDKJOP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC2C=CN(C)C=2C=1)N

Computed Properties

• Exact Mass: 174.079
• Monoisotopic Mass: 174.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on 1-Methyl-1H-indole-6-carboxamide

Comprehensive Overview of 1-Methyl-1H-indole-6-carboxamide (CAS No. 1379315-47-5): Properties, Applications, and Research Insights

1-Methyl-1H-indole-6-carboxamide (CAS No. 1379315-47-5) is a specialized organic compound belonging to the indole carboxamide family. This molecule has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound's molecular framework combines a methyl-substituted indole core with a carboxamide functional group, making it a versatile intermediate for drug discovery and material science.

Recent studies highlight the growing interest in indole derivatives, particularly those with carboxamide modifications, as they exhibit diverse biological activities. Researchers are actively investigating 1-Methyl-1H-indole-6-carboxamide for its potential role in modulating enzyme activity and protein interactions. The compound's CAS No. 1379315-47-5 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts.

From a synthetic chemistry perspective, 1-Methyl-1H-indole-6-carboxamide is synthesized through multi-step organic reactions, often involving Pd-catalyzed cross-coupling or amide bond formation techniques. Its crystalline structure and solubility profile make it suitable for formulation in various research applications. Analytical methods such as HPLC and NMR spectroscopy are routinely employed to verify its purity and structural integrity.

The compound's relevance extends to medicinal chemistry, where it serves as a scaffold for designing novel therapeutics. Current trends show increased searches for "indole-based drug candidates" and "small molecule modulators," reflecting the pharmaceutical industry's focus on targeted therapies. 1-Methyl-1H-indole-6-carboxamide is frequently cited in patents related to kinase inhibitors and GPCR-targeted compounds, aligning with the demand for precision medicine solutions.

Environmental and green chemistry considerations are also shaping research around this compound. Scientists are exploring solvent-free synthesis methods and biodegradable derivatives to reduce ecological impact. These efforts resonate with the broader scientific community's emphasis on sustainable chemical practices, a topic frequently queried in academic search engines.

In material science, the electronic properties of 1-Methyl-1H-indole-6-carboxamide have sparked interest for potential applications in organic semiconductors and photovoltaic materials. Its conjugated π-system and hydrogen-bonding capacity make it a candidate for molecular electronics—a field experiencing rapid growth due to the push for flexible and wearable technologies.

Quality control protocols for CAS No. 1379315-47-5 emphasize rigorous spectroscopic characterization and chromatographic analysis. These procedures ensure batch-to-batch consistency, addressing a common concern among researchers regarding compound reproducibility. Recent publications also discuss advanced crystallization techniques to optimize the compound's physical properties for specific applications.

The commercial availability of 1-Methyl-1H-indole-6-carboxamide through specialized chemical suppliers has facilitated its adoption in diverse research programs. Procurement trends indicate rising demand from academic institutions and biotech startups, particularly those focused on fragment-based drug discovery. Storage recommendations typically suggest anhydrous conditions and protection from light to maintain stability.

Future research directions for this compound may explore its structure-activity relationships in greater depth, leveraging computational tools like molecular docking simulations. Such approaches align with the increasing integration of AI-driven drug design in pharmaceutical R&D—a hot topic generating substantial search traffic across scientific platforms.